Cas no 1373821-40-9 ((1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate)

• Product Name: (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate
• CAS No: 1373821-40-9
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 5311356
• Update Time: 2025-05-25

(1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-[[(methylsulfonyl)oxy]methyl]-1-(phenylmethyl)-
• (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate

• Inchi： 1S/C13H17NO4S/c1-19(16,17)18-10-12-7-13(15)14(9-12)8-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： VKIUUCTXKDJAHR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(COS(C)(=O)=O)CC1=O

Additional information on (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate

In-Depth Analysis of (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate (CAS No. 1373821-40-9) and Its Applications

The compound (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate (CAS No. 1373821-40-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone core and a methanesulfonate ester group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 1373821-40-9 is its role in medicinal chemistry. The benzyl and methanesulfonate moieties provide reactive sites for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility aligns with current trends in precision medicine, where customized molecular designs are critical for targeting specific biological pathways. Recent studies have highlighted its utility in neuroprotective agents, a hot topic in aging research and neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate is often synthesized via multi-step organic reactions, including N-alkylation and esterification. Its purity and stability are crucial for reproducibility in lab settings, a concern frequently raised in academic forums and patent applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structure, addressing the community's demand for quality control in chemical synthesis.

The compound's relevance extends to green chemistry initiatives. With sustainability being a major focus in 2024, researchers are optimizing its synthesis to reduce waste and energy consumption. Questions like "How can 1373821-40-9 be produced more sustainably?" frequently appear in scientific databases, reflecting the industry's shift toward eco-friendly methodologies. Innovations such as catalytic reactions and solvent-free conditions are being explored to meet these goals.

Another trending application of CAS No. 1373821-40-9 lies in proteomics and bioconjugation. Its reactive groups allow it to serve as a linker for attaching small molecules to proteins or peptides, a technique pivotal in antibody-drug conjugates (ADCs) and diagnostic probes. This aligns with the surge in cancer immunotherapy research, where ADCs are hailed as breakthrough therapies. Online searches for "methanesulfonate linker in drug delivery" have spiked, underscoring its practical importance.

Safety and handling of (1-benzyl-5-oxopyrrolidin-3-yl)methyl methanesulfonate are also frequently discussed. While not classified as hazardous, proper lab protocols—such as using personal protective equipment (PPE) and working in fume hoods—are emphasized in material safety data sheets (MSDS). These precautions resonate with the broader push for workplace safety in chemical industries, a topic gaining traction on platforms like LinkedIn and ResearchGate.

In summary, 1373821-40-9 exemplifies the intersection of chemical innovation and biomedical progress. Its versatility in drug design, coupled with its adaptability to sustainable practices, positions it as a compound of enduring relevance. As AI and machine learning accelerate molecular discovery, compounds like this will likely remain at the forefront of cutting-edge research.